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molecular formula C8H6ClNS B1360304 2-Chloro-4-methylphenyl isothiocyanate CAS No. 57878-93-0

2-Chloro-4-methylphenyl isothiocyanate

Cat. No. B1360304
CAS RN: 57878-93-0
M. Wt: 183.66 g/mol
InChI Key: UIZZXGXTVVWRED-UHFFFAOYSA-N
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Patent
US08519149B2

Procedure details

The title compound was prepared following the procedure described for intermediate-2 using 2-chloro-4-methyl aniline (2.0 g, 14.00 mmol), thiophosgene (1.62 g, 14.00 mmol) and N-ethyl di-isopropyl amine (3.63 g, 28.00 mmol) to afford 1.5 g of the desired product.
Name
2-chloro-4-methyl aniline
Quantity
2 g
Type
reactant
Reaction Step One
Name
thiophosgene
Quantity
1.62 g
Type
reactant
Reaction Step Two
Name
N-ethyl di-isopropyl amine
Quantity
3.63 g
Type
reactant
Reaction Step Three
Name
desired product

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:8]=[C:7]([CH3:9])[CH:6]=[CH:5][C:3]=1[NH2:4].[C:10](Cl)(Cl)=[S:11].C(N(C(C)C)C(C)C)C>>[Cl:1][C:2]1[CH:8]=[C:7]([CH3:9])[CH:6]=[CH:5][C:3]=1[N:4]=[C:10]=[S:11]

Inputs

Step One
Name
2-chloro-4-methyl aniline
Quantity
2 g
Type
reactant
Smiles
ClC1=C(N)C=CC(=C1)C
Step Two
Name
thiophosgene
Quantity
1.62 g
Type
reactant
Smiles
C(=S)(Cl)Cl
Step Three
Name
N-ethyl di-isopropyl amine
Quantity
3.63 g
Type
reactant
Smiles
C(C)N(C(C)C)C(C)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The title compound was prepared

Outcomes

Product
Name
desired product
Type
product
Smiles
ClC1=C(C=CC(=C1)C)N=C=S
Measurements
Type Value Analysis
AMOUNT: MASS 1.5 g
YIELD: CALCULATEDPERCENTYIELD 58.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.